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Compound of Interest

Compound Name: 2-Chloroethyl methacrylate

Cat. No.: B158982 Get Quote

An In-depth Technical Guide to 2-Chloroethyl Methacrylate: Commercial Availability,

Properties, and Applications

For researchers, scientists, and drug development professionals, 2-Chloroethyl methacrylate
(CEMA) is a versatile monomer with significant potential in polymer science and material

development. Its dual functionality, featuring a polymerizable methacrylate group and a reactive

chloroethyl group, allows for the synthesis of a wide array of functional polymers with tailored

properties. This guide provides a comprehensive overview of its commercial availability,

technical specifications, and key experimental protocols.

Commercial Availability and Suppliers
2-Chloroethyl methacrylate is readily available from several chemical suppliers in various

quantities and purities. The following table summarizes the offerings from prominent vendors.
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Supplier
Product
Number/SKU

Purity Stabilizer
Available
Quantities

Sigma-Aldrich
AMBH97BA09C

D
98% Not Specified

1 g, 5 g, 10 g, 25

g[1]

Thermo Scientific

Chemicals

(formerly Alfa

Aesar)

AAA1775922 /

ALF-L09783
97%

400-600ppm

hydroquinone

10 g, 50 g[2][3]

[4]

Benchchem B158982 Not Specified Not Specified Inquire for details

Meryer

(Shanghai)

Chemical

Technology Co.,

Ltd.

Not Specified Not Specified Not Specified
Inquire for

details[5]

Energy Chemical Not Specified Not Specified Not Specified
Inquire for

details[5]

Nanjing Chemlin

Chemical Co.,

Ltd.

Not Specified Not Specified Not Specified
Inquire for

details[5]

Shandong Xiya

Chemical Co.,

Ltd.

Not Specified Not Specified Not Specified
Inquire for

details[5]

Covalent

Chemical
Not Specified Not Specified Not Specified

Bulk and LTL

quantities[6]

Technical Specifications
The physical and chemical properties of 2-Chloroethyl methacrylate are summarized in the

table below. These specifications are crucial for designing and executing experiments.
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Property Value Source

CAS Number 1888-94-4 [5]

Molecular Formula C6H9ClO2 [5]

Molecular Weight 148.59 g/mol [5][7]

Appearance
Clear colorless to light yellow

liquid
[2][4]

Melting Point -38°C [4]

Boiling Point 59-60°C at 8 mmHg [4]

Density ~1.1635 g/mL [4]

Refractive Index 1.4510 [4]

Flash Point 170°C [4]

Storage Temperature 2-8°C, sealed in dry conditions [4]

Solubility Immiscible with water [3][4]

Experimental Protocols
The unique structure of 2-Chloroethyl methacrylate lends itself to various polymerization and

modification reactions. Detailed below are protocols for its synthesis and polymerization.

Synthesis of 2-(2-Benzothiazolylthio)ethyl Methacrylate
Derivatives
This protocol describes a nucleophilic substitution reaction where 2-Chloroethyl methacrylate
is a key reactant.

Materials:

2-mercaptobenzothiazole or 6-ethoxy-2-mercaptobenzothiazole

Sodium bicarbonate (NaHCO3)
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Dimethylformamide (DMF)

2-Chloroethyl methacrylate

5% Sodium hydroxide (NaOH) aqueous solution

Diethyl ether

Magnesium sulfate (MgSO4)

Procedure:

In a reaction flask, combine 2-mercaptobenzothiazole (28 mmol) and sodium bicarbonate

(28.5 mmol) in 10 mL of dimethylformamide.

Heat the mixture to 60°C.

Add 2-chloroethyl methacrylate (29 mmol) dropwise to the reaction mixture.

Reflux the reaction medium overnight.

After cooling, wash the reaction mixture with a 5% aqueous solution of NaOH and extract

with diethyl ether.

Separate the top organic layer, dry it over MgSO4, filter, and remove the solvent under

vacuum to yield the final product.[8]

Radical Polymerization of 2-Chloroethyl Methacrylate
This protocol details the homopolymerization of CEMA via a conventional free-radical

polymerization method.

Materials:

2-Chloroethyl methacrylate (CEMA)

Tetrahydrofuran (THF)

Benzoyl peroxide (BPO) as initiator
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Procedure:

The homopolymerization of CEMA is conducted in a solution of tetrahydrofuran.

The reaction is initiated using benzoyl peroxide (BPO).

The polymerization is carried out at 60°C under an inert atmosphere to prevent oxygen from

inhibiting the radical process.[7]

This method has been reported to yield poly(2-chloroethyl methacrylate) with a high yield

of 85.6% and a molecular weight of 67.0 kDa.[7]

Reaction Workflows
The following diagrams illustrate the key reaction pathways involving 2-Chloroethyl
methacrylate.

Methacrylic Acid

2-Chloroethanol

Acid Catalyst
(e.g., Ion-exchange resin)

 catalyzes 

2-Chloroethyl Methacrylate Water +  Esterification 
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Caption: Synthesis of 2-Chloroethyl Methacrylate via Esterification.
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Caption: Free-Radical Polymerization of 2-Chloroethyl Methacrylate.

Safety and Handling
2-Chloroethyl methacrylate is classified as toxic if swallowed or inhaled and can cause

serious eye damage.[9] It is essential to handle this chemical with appropriate personal

protective equipment, including nitrile gloves, safety goggles, and a lab coat, and to work within

a fume hood to prevent inhalation of vapors.[7] Store the compound in a dry, well-ventilated

place at 2-8°C, away from light and oxidizing agents.[7] Always consult the Safety Data Sheet

(SDS) provided by the supplier for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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